Cas no 1180497-45-3 (2-Amino-3-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Amino-3-fluoro-4-methoxybenzoic acid
• CAS No: 1180497-45-3
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD20502077
• CID: 2191196
• PubChem ID: 54595881
• Update Time: 2025-06-22

2-Amino-3-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-4-methoxybenzoic acid
• Z2092370157
• Z1267774044
• AKOS033759296
• DB-292646
• SCHEMBL17142284
• 2-amino-3-fluoro-4-methoxybenzoicacid
• CS-0139152
• 1180497-45-3
• AS-43844
• MFCD20502077
• EN300-93510

• MDL： MFCD20502077
• Inchi： 1S/C8H8FNO3/c1-13-5-3-2-4(8(11)12)7(10)6(5)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： PBKUCGDCMIJIFL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)O)=C1N)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.4

Additional information on 2-Amino-3-fluoro-4-methoxybenzoic acid

Introduction to 2-Amino-3-fluoro-4-methoxybenzoic acid (CAS No: 1180497-45-3)

2-Amino-3-fluoro-4-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1180497-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluoro-substituted benzoic acids, a category known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a fluorine atom, and a methoxy group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of 2-Amino-3-fluoro-4-methoxybenzoic acid have been subjects of extensive study due to its potential role in the development of novel drugs. The fluorine atom, in particular, is a key structural element that can influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of a drug candidate. In recent years, there has been a growing interest in fluoroaromatic compounds due to their enhanced bioavailability and improved pharmacological efficacy compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Amino-3-fluoro-4-methoxybenzoic acid and biological targets. These studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules targeting various disease pathways. For instance, researchers have explored its utility in developing inhibitors for enzymes involved in cancer metabolism and inflammatory responses. The methoxy group on the aromatic ring further enhances its versatility, allowing for modifications that can fine-tune its biological activity.

In the realm of drug discovery, 2-Amino-3-fluoro-4-methoxybenzoic acid has been utilized as a building block for more complex molecules. Its amino group provides a site for further functionalization, enabling the attachment of other pharmacophores that can enhance drug-like properties such as solubility and cell permeability. This flexibility has made it a popular choice among medicinal chemists seeking to develop next-generation therapeutics.

The pharmaceutical industry has shown particular interest in derivatives of 2-Amino-3-fluoro-4-methoxybenzoic acid due to their reported anti-inflammatory, antimicrobial, and anticancer properties. Preclinical studies have demonstrated promising results when this compound is incorporated into drug candidates targeting chronic diseases. The fluorine substitution enhances the molecule's interaction with biological receptors, potentially leading to more effective treatments with improved patient outcomes.

From a synthetic chemistry perspective, 2-Amino-3-fluoro-4-methoxybenzoic acid serves as an important intermediate in multi-step organic synthesis. Its structural complexity allows for diverse synthetic pathways, including nucleophilic aromatic substitution reactions that can introduce additional functional groups. These synthetic strategies are crucial for producing analogs with tailored biological activities, enabling researchers to optimize drug candidates for specific therapeutic applications.

The role of fluoroaromatic compounds like 2-Amino-3-fluoro-4-methoxybenzoic acid in modern medicine cannot be overstated. Their unique chemical properties have paved the way for innovative drug designs that address unmet medical needs. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.

In conclusion, 2-Amino-3-fluoro-4-methoxybenzoic acid (CAS No: 1180497-45-3) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its incorporation into drug discovery pipelines has yielded promising results in various disease models, underscoring its importance as a chemical entity worthy of continued investigation.